3,4-Dichlorophenol

• CAS No.: 95-77-2
• Product Name: 3,4-Dichlorophenol
• Molecular Formula: C6H4Cl2O
• Molecular Weight: 163 g/mol
• IUPAC Name: 3,4-dichlorophenol
• Standard InChI: InChI=1S/C6H4Cl2O/c7-5-2-1-4(9)3-6(5)8/h1-3,9H
• Standard InChIKey: WDNBURPWRNALGP-UHFFFAOYSA-N
• Impurities: ... Chlorinated 2-phenoxyphenols, chlorinated diphenylethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/
• SMILES: C1=CC(=C(C=C1O)Cl)Cl
• Canonical SMILES: C1=CC(=C(C=C1O)Cl)Cl
• Boiling Point: 488.3 °F at 767 mm Hg (NTP, 1992); 253.0 °C; 253 °C
• Colorform: Needles from benzene-petroleum ethe
• Melting Point: 151 to 154 °F (NTP, 1992); 68.0 °C; 68 °C
• Physical Description: 3,4-dichlorophenol appears as needles (from benzene, petroleum ether) or light brown and yellow crystals. Odor threshold 100 µg/L. Taste threshold 0.3 µg/L in water. (NTP, 1992)
• Description: 3,4-dichlorophenol appears as needles (from benzene, petroleum ether) or light brown and yellow crystals. Odor threshold 100 µg/L. Taste threshold 0.3 µg/L in water. (NTP, 1992); 3,4-Dichlorophenol is a dichlorophenol.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.06 M; Very soluble in ethanol, ethyl ether; soluble in benzene, petroleum ether; In water, 9,260 mg/L at 25 °C
• Synonyms: 3,4-Dichlorophenol; 4,5-Dichlorophenol; NSC 60648
• Vapor Pressure: 1.73X10-2 mm Hg at 25 °C (est)
• PubChem Compound: 7258
• Last Modified: Nov 12 2021